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Compound of Interest

2-(3-Hydroxy-4-
Compound Name:
methoxyphenyl)acetonitrile

cat. No.: B1278812

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the safe disposal
of 2-(3-Hydroxy-4-methoxyphenyl)acetonitrile, a nitrile-containing aromatic compound.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Understanding the Compound: Physicochemical
Data

A thorough understanding of the compound's properties is the first step in safe handling and
disposal. Below is a summary of available data for 2-(3-Hydroxy-4-
methoxyphenyl)acetonitrile and related compounds, which informs the recommended
disposal protocols.
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Molecular )

CoHoaNO2[1] CoHoNO CoH9oNO Varies
Formula
Molecular Weight  163.17 g/mol [1] 147.18 g/mol 147.18 g/mol Varies
Physical State Solid[1] Liquid Solid Varies
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[1]

Disposal Decision Workflow

The following diagram outlines the critical decision-making process for the proper disposal of 2-

(3-Hydroxy-4-methoxyphenyl)acetonitrile waste. This workflow ensures that all safety and

regulatory aspects are considered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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